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Compound of Interest

Compound Name:
1-benzyl-N-methyl-5-

oxopyrrolidine-3-carboxamide

CAS No.: 91189-04-7

Cat. No.: B2685979

Get Quote

Executive Summary & Compound Significance
1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide represents a specialized scaffold in

medicinal chemistry, combining the neuroactive pyrrolidinone ring (common in

piracetam/levetiracetam) with a lipophilic benzyl moiety and a methylated amide side chain.

Primary Utility: Precursor for CNS-active agents; direct inhibitor of Mycobacterium

tuberculosis enoyl-ACP reductase (InhA).

Structural Class:

-Lactam (Pyrrolidin-2-one) derivative.

Key Challenge: The specific crystal packing of the N-methyl derivative is often proprietary or

unpublished in open databases (CSD), unlike its acid or primary amide precursors. This

guide bridges that gap by using high-fidelity analog data to predict and validate its solid-state

behavior.
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Comparative Crystallographic Analysis
To understand the target molecule, we must benchmark it against its crystallographically solved

precursors: the Carboxylic Acid (donor-rich) and the Primary Amide (unsubstituted).

Table 1: Comparative Solid-State Properties
Feature

Target: N-Methyl

Amide

Analog A: Carboxylic

Acid [1]
Analog B: Primary

Amide [2]

Formula

H-Bond Donors 1 (Amide NH) 1 (Carboxyl OH)
2 (Amide

)

H-Bond Acceptors 2 (Carbonyls) 3 (Carbonyls + OH) 2 (Carbonyls)

Predicted Space

Group

Monoclinic (

) or Triclinic

Orthorhombic (

)

Monoclinic (

)

Lattice Dominance
Amide-Amide Chains

(C(4) motif)

Carboxylic Dimers (

)

Amide Dimers +

Chains

Chirality (C3)
Racemic or

Enantiopure (R/S)

Often resolved (R-

isomer active)
Racemic

Structural Causality: The "Methyl-Blocking" Effect
The transition from a Primary Amide (

) to the Target N-Methyl Amide (

) drastically alters crystal packing:

Loss of Donor: The primary amide has two protons, allowing it to form 2D sheets or 3D

networks. The N-methyl group replaces one proton with a bulky hydrophobic group.

Steric Steering: The benzyl group at Position 1 and the methyl group at the amide nitrogen

force the molecule into a "twisted" conformation to minimize steric clash, often preventing the

formation of flat, centrosymmetric dimers.
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Resulting Motif: The target molecule typically crystallizes in linear supramolecular chains

rather than sheets, driven by a single strong

hydrogen bond between the amide NH and the pyrrolidinone carbonyl of an adjacent
molecule.

Experimental Protocols
Protocol A: Synthesis & Crystallization Workflow
Objective: Isolate single crystals suitable for XRD analysis.

Reagents:

Precursor: 1-benzyl-5-oxopyrrolidine-3-carboxylic acid.[1]

Reagent: Methylamine (2M in THF).

Coupling Agent: CDI (1,1'-Carbonyldiimidazole) or EDC/HOBt.

Step-by-Step Methodology:

Activation: Dissolve the carboxylic acid precursor (1.0 eq) in anhydrous DCM. Add CDI (1.1

eq) under

atmosphere. Stir for 1 hour until

evolution ceases.

Why? CDI forms the reactive acyl imidazole intermediate, avoiding the harsh conditions of

acyl chlorides which can racemize the C3 center.

Amidation: Add Methylamine (1.2 eq) dropwise at 0°C. Warm to RT and stir for 4 hours.

Workup: Wash with 1N HCl (remove unreacted amine), then saturated

. Dry organic layer over

.
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Crystallization (The Critical Step):

Method: Slow Evaporation.[2]

Solvent System: Ethyl Acetate : Hexane (1:1 ratio).

Procedure: Dissolve the crude amide in minimal hot Ethyl Acetate. Add Hexane dropwise

until turbidity just appears. Add 2 drops of Ethyl Acetate to clear. Cover with parafilm, poke

3 small holes, and leave undisturbed at 4°C for 72 hours.

Protocol B: XRD Data Collection & Refinement
Objective: Validate the structure and absolute configuration.

Mounting: Select a crystal

mm with defined faces. Mount on a glass fiber using epoxy.

Collection: Collect data at 100 K (cryo-cooling is essential to reduce thermal vibration of the

flexible benzyl chain).

Refinement Strategy:

Solve using Direct Methods (SHELXT).

Refine

using full-matrix least-squares (SHELXL).

Key Check: If the space group is non-centrosymmetric (e.g.,

), check the Flack Parameter. A value near 0.0 confirms the absolute stereochemistry (R
or S); a value near 1.0 indicates inverted structure; 0.5 indicates a racemate crystal.

Visualizing the Structural Logic
The following diagram illustrates the relationship between the chemical modifications and the

resulting biological and solid-state properties.
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Precursor:
1-benzyl-5-oxopyrrolidine-3-carboxylic acid

TARGET:
1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

 Amidation (MeNH2) 

Crystal Packing:
Linear Chains (N-H...O)

 H-Bond Donor Reduction 

Bioactivity:
InhA Inhibition (TB)

Nootropic Modulation

 Pharmacophore Binding Methyl Steric Bulk
(Prevents Sheet Formation)

Benzyl Group
(Increases logP / BBB Permeability)

Click to download full resolution via product page

Caption: Structural-Activity Relationship (SAR) and Crystallographic Logic flow. The N-

methylation alters packing from dimers to chains while enhancing lipophilicity for bio-targets.

Application: Protein-Bound Crystal Structures
While the small-molecule crystal structure defines shelf-stability, the protein-bound structure

defines efficacy.

Target Protein: Enoyl-ACP Reductase (InhA) - a target for Tuberculosis treatment.[3]

Binding Mode:

The 5-oxo carbonyl accepts a hydrogen bond from the protein backbone (Tyr158).

The Benzyl ring occupies the hydrophobic pocket (substrate binding loop).
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Crucial Note: Research indicates that for many pyrrolidine-3-carboxamides, only one

enantiomer (typically the 3R or 3S, depending on specific substituents) is bioactive [3].

Therefore, crystallographic determination of absolute configuration (Protocol B) is not just

structural—it is functional validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2685979/docs#structural-profiling-guide-1-benzyl-n-
methyl-5-oxopyrrolidine-3-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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